![molecular formula C20H11F3N4S B287336 6-(1-Naphthyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B287336.png)
6-(1-Naphthyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(1-Naphthyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as NTT, is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its diverse range of biological activities. The compound is a member of the thiadiazole family, which has been extensively studied for their potential therapeutic applications.
Mechanism of Action
The mechanism of action of 6-(1-Naphthyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that the compound may exert its biological effects through the inhibition of key enzymes involved in various cellular processes. For example, this compound has been shown to inhibit the activity of protein kinase, which plays a crucial role in the regulation of cell growth and proliferation.
Biochemical and physiological effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. The compound has been shown to inhibit the growth of several cancer cell lines, including breast, lung, and prostate cancer cells. In addition, this compound has been shown to exhibit potent antifungal and antibacterial activity, making it a potential candidate for the treatment of infectious diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-(1-Naphthyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its diverse range of biological activities. The compound has been shown to exhibit potent activity against several enzymes and has been shown to inhibit the growth of several cancer cell lines. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in vivo.
Future Directions
There are several future directions for the study of 6-(1-Naphthyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the development of this compound-based drugs for the treatment of cancer and infectious diseases. Another potential direction is the study of the compound's mechanism of action, which may provide insights into the development of new therapeutic agents. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo.
Synthesis Methods
The synthesis of 6-(1-Naphthyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be achieved through several methods. One of the most common methods involves the reaction of 2-amino-5-nitrothiazole with 1-naphthylamine and 4-trifluoromethylphenylisocyanate in the presence of a catalyst. Another method involves the reaction of 2-amino-5-nitrothiazole with 1-naphthylamine and 4-trifluoromethylbenzenesulfonyl chloride in the presence of a base.
Scientific Research Applications
6-(1-Naphthyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications. The compound has been shown to possess a wide range of biological activities, including anticancer, antifungal, antibacterial, and antiviral properties. In addition, this compound has been shown to exhibit potent inhibition of several enzymes, including protein kinase, tyrosinase, and carbonic anhydrase.
Properties
Molecular Formula |
C20H11F3N4S |
---|---|
Molecular Weight |
396.4 g/mol |
IUPAC Name |
6-naphthalen-1-yl-3-[4-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C20H11F3N4S/c21-20(22,23)14-10-8-13(9-11-14)17-24-25-19-27(17)26-18(28-19)16-7-3-5-12-4-1-2-6-15(12)16/h1-11H |
InChI Key |
BZPPQVUGDCVPKP-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C=CC=C2C3=NN4C(=NN=C4S3)C5=CC=C(C=C5)C(F)(F)F |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C3=NN4C(=NN=C4S3)C5=CC=C(C=C5)C(F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.